1-(Tert-butyl)-3-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)urea

• IUPAC Name: 1-tert-butyl-3-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]urea
• InChI: InChI=1S/C21H35N5O/c1-21(2,3)23-20(27)22-15-19(26-12-10-24(4)11-13-26)16-6-7-18-17(14-16)8-9-25(18)5/h6-7,14,19H,8-13,15H2,1-5H3,(H2,22,23,27)
• InChI Key: LWTCTNQGYQHNNH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)NCC(C1=CC2=C(C=C1)N(CC2)C)N3CCN(CC3)C
• Molecular Formula: C21H35N5O
• Molecular Weight: 373.5 g/mol

Description

1-(Tert-butyl)-3-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)urea, also known as TAK-659, is a small molecule inhibitor that has been developed as a potential treatment for various types of cancer and autoimmune diseases. The compound has been shown to have promising results in preclinical studies, and is currently undergoing clinical trials.

Scientific Research Applications

Understanding Ether Compounds and Urea Derivatives in Scientific Research

• Thermophysical Property Measurements

  Research has focused on the properties of mixtures containing ethers like MTBE (methyl tert-butyl ether) and other ethers with non-polar solvents. These studies are crucial for improving gasoline additives to enhance octane ratings and reduce exhaust pollution (Marsh, Niamskul, Gmehling, & Bölts, 1999).

• Urea Biosensors

  The development of biosensors for detecting and quantifying urea concentration showcases the critical role of urea derivatives in medical and environmental monitoring. These sensors use enzyme urease as a bioreceptor element, indicating the relevance of urea in various scientific applications (Botewad, Gaikwad, Girhe, Thorat, & Pawar, 2021).

• Urease Inhibitors for Medical Applications

  The study of urease inhibitors, such as those used to treat infections caused by Helicobacter pylori in the gastric tract, highlights the importance of urea derivatives in pharmaceutical research. Identifying effective inhibitors is critical for addressing health concerns associated with urease-producing pathogens (Kosikowska & Berlicki, 2011).

• Environmental and Health Impacts of Ether Additives

  Studies on ethyl tertiary-butyl ether (ETBE) and its toxicological profile underscore the environmental and health considerations of using ether compounds as fuel additives. Research into their effects on air quality and human health is vital for developing safer, more sustainable additives (McGregor, 2007).